Cas no 1186104-89-1 (N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea)

• Product Name: N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea
• CAS No: 1186104-89-1
• MF: C₁₀H₁₂F₃N₃O₂S
• MW: 295.281391143799
• CID: 5186812
• Update Time: 2025-07-15

N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea Chemical and Physical Properties

Names and Identifiers

• N-[Methyloxido[1-[6-(trifluoromethyl)-3-pyridinyl]ethyl]-
• E4-sulfanylidene]urea
• N-[Methyloxido[1-[6-(trifluoromethyl)-3-pyridinyl]ethyl]-lambda4-sulfanylidene]urea
• [Methyl-oxo-[1-[6-(trifluoromethyl)pyridin-3-yl]ethyl]-lambda6-sulfanylidene]urea
• Sulfoxaflor Metabolite X11719474
• N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea

• Inchi： 1S/C10H12F3N3O2S/c1-6(19(2,18)16-9(14)17)7-3-4-8(15-5-7)10(11,12)13/h3-6H,1-2H3,(H2,14,17)
• InChI Key： YLQFVPNHUKREEW-UHFFFAOYSA-N
• SMILES： S(C)(C(C)C1C=NC(C(F)(F)F)=CC=1)(=NC(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 457
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea

N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea: A Comprehensive Overview

N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea (CAS No. 1186104-89-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a urea derivative with a distinctive trifluoromethyl-substituted pyridine moiety and a methyloxido sulfanylidene functional group. Its complex structure and multifaceted properties make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea is characterized by its central urea core, which is flanked by a methyloxido sulfanylidene group and a trifluoromethyl-substituted pyridine ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable target for both academic and industrial research.

Recent studies have highlighted the potential of N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects, likely due to its ability to modulate key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea can effectively reduce oxidative stress and inflammation in neuronal cells, thereby mitigating the progression of neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea has also shown promise as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and associated tissue damage. These findings suggest that N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea could be developed into a novel anti-inflammatory drug with broad therapeutic applications.

The pharmacokinetic profile of N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has good bioavailability, making it suitable for oral drug formulations. Furthermore, its stability in plasma and tissues suggests that it can maintain its therapeutic effects over extended periods.

The safety profile of N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea has also been evaluated in preclinical studies. Toxicity assessments have revealed that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical practice.

In conclusion, N-Methyloxido1-6-(trifluoromethyl)-3-pyridinylethyl-λ4-sulfanylideneurea (CAS No. 1186104-89-1) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. Ongoing studies continue to explore its potential applications in various disease areas, with the goal of translating these findings into effective treatments for patients in need.